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Introduction
Necrocide-1 is a potent and selective agonist of the Transient Receptor Potential Melastatin 4

(TRPM4) channel, a calcium-activated non-selective cation channel.[1] Activation of TRPM4 by

Necrocide-1 triggers a significant influx of sodium ions (Na⁺), leading to a form of regulated

necrotic cell death termed "Necrosis by Sodium Overload" (NECSO).[1][2][3] This distinct cell

death pathway is characterized by rapid membrane depolarization, cellular edema, and

subsequent immunogenic cell death, and it operates independently of other known regulated

necrosis pathways such as necroptosis, pyroptosis, and ferroptosis.[1][4][5][6][7]

Understanding the dynamics of sodium influx induced by Necrocide-1 is crucial for elucidating

the mechanism of NECSO and for the development of novel therapeutics targeting this

pathway. These application notes provide detailed protocols for measuring intracellular sodium

concentration changes in response to Necrocide-1 treatment using fluorescent sodium

indicators and whole-cell patch-clamp techniques.
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Parameter Value/Description Reference

Necrocide-1 Target
Transient Receptor Potential

Melastatin 4 (TRPM4)
[1][3]

Mechanism of Action
Selective TRPM4 agonist,

induces Na⁺ influx
[1][2]

Resulting Cell Death
Necrosis by Sodium Overload

(NECSO)
[2][3]

EC₅₀ for human TRPM4 306.3 nM [1]

Species Specificity
Activates human TRPM4, not

mouse TRPM4
[1][8]

Downstream Events

Membrane depolarization, K⁺

efflux, cell edema, ROS

production

[1]

Immunogenic Hallmarks
Calreticulin exposure, ATP

secretion, HMGB1 release
[1][5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of Necrocide-1-induced sodium influx

and the general experimental workflow for its measurement.
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Necrocide-1 Signaling Pathway
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Necrocide-1 signaling pathway leading to NECSO.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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